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Compound of Interest

Compound Name: 2,2'-Diiodobiphenyl!

Cat. No.: B1330377

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2'-diiodobiphenyl, a key building
block in organic synthesis, particularly in the development of novel pharmaceuticals and
materials. This document details its commercial availability from various suppliers, outlines its
key physicochemical properties, and provides illustrative synthetic pathways.

Commercial Availability and Suppliers

2,2'-Diiodobiphenyl is readily available from a range of chemical suppliers, catering to both
research and development as well as bulk manufacturing needs. The purity and quantity
offered can vary between suppliers, and pricing is subject to market fluctuations. Below is a
summary of prominent suppliers and their typical product specifications.

] ) Available
Supplier Product Number(s) Purity .
Quantities
Sigma-Aldrich $859818 Not specified 25 mg
TCI America D2745 >98.0% (GC) 1g
Elex Biotech LLC - Not specified Not specified
Interomex - Not specified 1lg
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Note: Pricing is not included as it is subject to change. Please consult the suppliers directly for
current pricing information.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of 2,2'-diiodobiphenyl is
essential for its safe handling, storage, and application in chemical reactions. The key
properties are summarized in the table below, with data primarily sourced from PubChem.[1]

Property Value

Molecular Formula Ci2Hsl2

Molecular Weight 406.00 g/mol [1]

CAS Number 2236-52-4[1]

Appearance White to off-white crystalline powder
Melting Point 108-112 °C

Boiling Point Not available

. Insoluble in water; soluble in organic solvents
Solubility ) i
like chloroform and dichloromethane.

IUPAC Name 1-iodo-2-(2-iodophenyl)benzene[1]

Synthetic Pathways

The synthesis of 2,2'-diiodobiphenyl can be achieved through several established organic
chemistry reactions. The two most common and relevant methods are the Ullmann coupling
and the Sandmeyer reaction.

Ullmann Coupling Reaction

The Ullimann reaction is a classic method for the formation of biaryl compounds through the
copper-catalyzed coupling of aryl halides.[2] In the context of 2,2'-diiodobiphenyl synthesis,
this would typically involve the homocoupling of 2-iodoaniline or a related ortho-iodinated
benzene derivative. A general workflow for this process is illustrated below.
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Ulimann Coupling for 2,2'-Diiodobiphenyl Synthesis

2-lodoaniline Copper (Cu) catalyst
High Temperature

Homocoupling ,/
/

G,Z'-Diiodobipheny)

Click to download full resolution via product page
Caption: General workflow for the Ullmann coupling reaction.

A related experimental procedure for the synthesis of 2,2'-dinitrobiphenyl from 1-iodo-2-
nitrobenzene provides a useful reference for the conditions that might be employed for the
synthesis of 2,2'-diiodobiphenyl.[3][4][5] The reaction is carried out by heating the aryl iodide
with copper powder at a high temperature.[3]

Sandmeyer Reaction

The Sandmeyer reaction provides a versatile method for the introduction of a variety of
functional groups, including iodine, onto an aromatic ring via a diazonium salt intermediate.[6]
To synthesize 2,2'-diiodobiphenyl using this method, one would start with 2,2'-
diaminobiphenyl. The diamine is first diazotized, and the resulting bis(diazonium) salt is then
treated with an iodide source, typically potassium iodide.
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Sandmeyer Reaction for 2,2'-Diiodobiphenyl Synthesis
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Caption: Step-wise workflow of the Sandmeyer reaction.

A general, one-pot method for the diazotization-iodination of aromatic amines has been
reported, which could be adapted for the synthesis of 2,2'-diiodobiphenyl from 2,2'-
diaminobiphenyl.[6] This procedure involves the use of a reusable polymeric diazotization
agent in the presence of p-toluenesulfonic acid at room temperature in water, followed by the

addition of potassium iodide.[6]

Safety and Handling

2,2'-Diiodobiphenyl is classified as a hazardous substance. According to the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals, it causes serious eye
irritation and is very toxic to aquatic life with long-lasting effects.[1]
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GHS Hazard Statements:

e H319: Causes serious eye irritation.[1]

e H410: Very toxic to aquatic life with long lasting effects.[1]

Precautionary Statements:

e P273: Avoid release to the environment.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

It is imperative to handle this compound in a well-ventilated fume hood, wearing appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. For
detailed safety information, always refer to the Material Safety Data Sheet (MSDS) provided by
the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to 2,2'-Diiodobiphenyl: Commercial
Availability, Synthesis, and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330377#commercial-availability-and-suppliers-of-2-
2-diiodobiphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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